Cas no 1335058-51-9 (5-Bromo-3-(piperidin-1-yl)pyridin-2-amine)

• Product Name: 5-Bromo-3-(piperidin-1-yl)pyridin-2-amine
• CAS No: 1335058-51-9
• MF: C₁₀H₁₄BrN₃
• MW: 256.14226102829
• MDL: MFCD30528819
• CID: 4769528
• PubChem ID: 122173323
• Update Time: 2026-02-26

5-Bromo-3-(piperidin-1-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(piperidin-1-yl)pyridin-2-amine
• 1335058-51-9
• MFCD30528819
• SCHEMBL26917123
• CS-0160649
• 2-Pyridinamine, 5-bromo-3-(1-piperidinyl)-
• D80193
• BS-14915
• AKOS037648626
• 5-bromo-3-piperidin-1-ylpyridin-2-amine
• DTXSID401266170

• MDL： MFCD30528819
• Inchi： 1S/C10H14BrN3/c11-8-6-9(10(12)13-7-8)14-4-2-1-3-5-14/h6-7H,1-5H2,(H2,12,13)
• InChI Key： BCKOGRQJSVDDAK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)N1CCCCC1)N

Computed Properties

• Exact Mass: 255.03711g/mol
• Monoisotopic Mass: 255.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 362.5±42.0 °C at 760 mmHg
• Flash Point: 173.0±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Bromo-3-(piperidin-1-yl)pyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-3-(piperidin-1-yl)pyridin-2-amine

Professional Introduction to 5-Bromo-3-(piperidin-1-yl)pyridin-2-amine (CAS No. 1335058-51-9)

5-Bromo-3-(piperidin-1-yl)pyridin-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1335058-51-9, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound consists of a pyridine core substituted with a bromine atom at the 5-position and an amine group at the 2-position, further modified with a piperidine ring at the 3-position. This specific arrangement contributes to its distinct chemical reactivity and biological activity.

The synthesis of 5-Bromo-3-(piperidin-1-yl)pyridin-2-amine involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the functionalization of a pyridine precursor, followed by bromination and subsequent introduction of the piperidine moiety. These steps require precise control over reaction conditions to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

Recent research has demonstrated the versatile applications of 5-Bromo-3-(piperidin-1-yl)pyridin-2-amine in the development of novel therapeutic agents. Its structural features make it an attractive scaffold for designing molecules with potential pharmacological activity. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating a range of diseases. The presence of both bromine and amine functional groups provides multiple sites for further chemical modification, allowing researchers to fine-tune the properties of these derivatives to achieve desired biological outcomes.

In particular, the piperidine ring in 5-Bromo-3-(piperidin-1-yl)pyridin-2-amine has been identified as a key pharmacophore in several drug candidates. Piperidine-containing compounds are known for their ability to enhance oral bioavailability and metabolic stability, which are crucial factors in drug development. The bromine atom at the 5-position serves as a handle for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This approach has been successfully applied in academic and industrial settings to identify novel lead compounds with therapeutic potential.

The biological activity of 5-Bromo-3-(piperidin-1-yl)pyridin-2-amine has been explored in various preclinical studies. These investigations have revealed its potential as an inhibitor of kinases and other targets involved in signal transduction pathways. Kinase inhibitors are a major class of drugs used in oncology and other therapeutic areas due to their ability to modulate cellular processes that contribute to disease progression. The amine group at the 2-position allows for further functionalization, enabling the design of molecules with enhanced binding affinity and selectivity.

The pharmacokinetic properties of 5-Bromo-3-(piperidin-1-yl)pyridin-2-amine are also subjects of interest in drug development. Studies have evaluated its solubility, stability, and metabolic fate to optimize its formulation and delivery. These assessments are essential for ensuring that the compound behaves predictably in vivo and exhibits the desired therapeutic effect. Advanced computational methods have been employed to predict and simulate these properties, aiding in the rational design of drug candidates.

The future prospects for 5-Bromo-3-(piperidin-1-yl)pyridin-2-amino are promising, with ongoing research aimed at expanding its applications in medicine. Novel synthetic strategies are being developed to improve access to this compound and its derivatives, while computational modeling techniques are being refined to accelerate the discovery process. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to new therapeutic interventions for unmet medical needs.

In conclusion, 5-Bromo-N,N-dimethyltryptophan represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its synthesis, biological activity, and pharmacokinetic properties make it a valuable tool for drug discovery and development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in the next generation of therapeutic agents.